5-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one

• IUPAC Name: 5-chloro-2-methyl-1,4-dihydroisoquinolin-3-one
• InChI: InChI=1S/C10H10ClNO/c1-12-6-7-3-2-4-9(11)8(7)5-10(12)13/h2-4H,5-6H2,1H3
• InChI Key: NVEXXLOXFXBICG-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(CC1=O)C(=CC=C2)Cl
• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol

Description

5-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one is a derivative of 1,2,3,4-tetrahydroisoquinolines (THIQ), which is an important structural motif of various natural products and therapeutic lead compounds. THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

In recent years, considerable research interest has been witnessed toward the synthesis of C(1)-substituted derivatives of THIQ, since they can act as precursors for various alkaloids displaying multifarious biological activities. Traditional approaches to the synthesis of C(1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C(sp3)–H bond of THIQ with various nucleophiles (two-component coupling) have been explored in the presence of cooxidants like H2O2, TBHP, etc.

Scientific Research Applications

Antimicrobial Activity

• THIQ analogs, including 5-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one, exhibit antimicrobial properties. .

Imidazole-Containing Compounds

• .

Multicomponent Reactions (MCRs)

• .

Future Directions

The future directions of research on 5-Chloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-3-one could involve further exploration of its biological activities, development of novel THIQ analogs with potent biological activity, and investigation of its mechanism of action. Additionally, the development of new and environmentally friendly methods for the synthesis of THIQ derivatives could be another area of focus.